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Compound of Interest

Compound Name: 2,2-Difluoropropane-1,3-diol

Cat. No.: B1295105 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,2-Difluoropropane-1,3-diol
(CAS No. 428-63-7), a fluorinated building block with significant potential in pharmaceutical and

materials science research. The document outlines its commercial availability, key chemical

and physical properties, a detailed synthesis protocol, and its applications in drug development.

Commercial Suppliers
2,2-Difluoropropane-1,3-diol is readily available from a variety of commercial chemical

suppliers. The following table summarizes a selection of these suppliers. For procurement, it is

recommended to visit the suppliers' websites for the most current information on availability,

pricing, and purity.
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Supplier Name
Website/Contact
Information

Notes

Sigma-Aldrich (Merck) --INVALID-LINK--
Offers various purities and

quantities.[1][2]

ChemicalBook --INVALID-LINK--
Lists multiple suppliers and

contact details.[3]

Manchester Organics --INVALID-LINK-- Indicates stock availability.[4]

Anichem --INVALID-LINK--
Lists the compound under

product code GS2401.[5]

CymitQuimica --INVALID-LINK--
Provides product details and

synonyms.[6]

Ambeed, Inc. Distributed via Sigma-Aldrich A supplier of this chemical.[1]

Synthonix Corporation Distributed via Sigma-Aldrich A supplier of this chemical.[2]

Changzhou Idea-Works

Medical Technology Co., Ltd.
--INVALID-LINK--

Contact information provided

by ChemicalBook.[3]

SHANG FLUORO --INVALID-LINK--
Contact information provided

by ChemicalBook.[3]

Aikon International Limited --INVALID-LINK--
Contact information provided

by ChemicalBook.[3]

BTC Pharmaceutical CO. Ltd. --INVALID-LINK--
Contact information provided

by ChemicalBook.[3]

Shanghai Diluo Technology

Co., LTD
--INVALID-LINK--

Contact information provided

by ChemicalBook.[3]

Shanghai Macklin Biochemical

Co., Ltd.
Listed on ChemBK A supplier of this chemical.[7]

Shanghai Amole

Biotechnology Co., Ltd.
Listed on ChemBK A supplier of this chemical.[7]

Physicochemical Properties
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The following table summarizes the key physical and chemical properties of 2,2-
Difluoropropane-1,3-diol. These properties are crucial for its application in chemical synthesis

and formulation.

Property Value Source(s)

CAS Number 428-63-7 [1][2][3][4][5][6][7][8][9][10][11]

Molecular Formula C₃H₆F₂O₂ [6][8][11]

Molecular Weight 112.08 g/mol [1][8][11]

IUPAC Name 2,2-difluoropropane-1,3-diol [11]

Synonyms 2,2-difluoro-1,3-propanediol [1][6]

Physical Form
White to yellow solid, semi-

solid, lump, or liquid
[1][2]

Melting Point 52.53 °C (Predicted) [7]

Boiling Point
250.9 ± 35.0 °C at 760 mmHg

(Predicted)
[7][10]

Density 1.334 ± 0.06 g/cm³ (Predicted) [7][10]

Purity 95% - 98% [1][2]

Storage Temperature
2-8°C, Refrigerator, Sealed in

dry
[1][2]

Synthesis Protocol
A common laboratory-scale synthesis of 2,2-Difluoropropane-1,3-diol involves the reduction

of diethyl 2,2-difluoromalonate.[8] The following is a detailed experimental protocol adapted

from available literature.

Reaction Scheme:

Caption: Synthesis workflow for 2,2-Difluoropropane-1,3-diol.
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Applications in Drug Development and Organic
Synthesis
2,2-Difluoropropane-1,3-diol serves as a valuable intermediate in organic synthesis,

particularly in the pharmaceutical industry. [3][7][10]The introduction of a difluoromethylene

group can significantly modulate the physicochemical and pharmacological properties of a

molecule.

Metabolic Stability: The fluorine atoms can block sites of metabolic oxidation, thereby

increasing the in vivo half-life of a drug candidate. [10]* Lipophilicity and Bioavailability:

Fluorine substitution can alter the lipophilicity of a molecule, which can in turn influence its

absorption, distribution, metabolism, and excretion (ADME) profile, potentially improving

bioavailability. [6][10]* Conformational Control: The gem-difluoro group can impose

conformational constraints on a molecule, which can lead to enhanced binding affinity and

selectivity for its biological target.

Building Block: It is used in the stereoselective synthesis of both symmetrical and

unsymmetrical anti-2,2-difluoropropane-1,3-diols. [9] The use of fluorinated building blocks

like 2,2-Difluoropropane-1,3-diol is a key strategy in modern medicinal chemistry for the

design of novel therapeutics with improved efficacy and safety profiles.

Logical Relationship in Drug Design
The following diagram illustrates the logical relationship of how 2,2-Difluoropropane-1,3-diol
is utilized as a building block in drug design to enhance molecular properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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